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Compound of Interest

Compound Name: 6-Nitro-1H-indazol-5-OL

CAS No.: 724767-16-2

Cat. No.: B13656649

Get Quote

Chemical Identity & Risk Profile
Before initiating any disposal workflow, you must validate the material's identity and understand

the specific hazards imposed by its functional groups.

Parameter Details

Chemical Name 6-Nitro-1H-indazol-5-ol

CAS Registry Number 724767-16-2

Molecular Formula C₇H₅N₃O₃

Molecular Weight 179.13 g/mol

Physical State Solid (typically yellow/tan powder)

Acidity (pKa) Acidic (Phenolic -OH at C5)

The "Nitro-Phenol" Hazard Nexus
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This compound presents a dual-hazard profile that dictates its disposal logic:

The Nitro Group (-NO₂): Nitro-substituted heterocycles possess intrinsic energy.[1][2] While

6-nitroindazoles are generally stable under ambient conditions, they can exhibit thermal

instability or shock sensitivity if dry and subjected to friction or heat.[2] Disposal Implication:

Never dispose of as general trash; avoid compacting or grinding.[2]

The Phenolic Hydroxyl (-OH): The hydroxyl group at position 5 renders the molecule acidic.

[2] Disposal Implication: Segregate from strong bases and oxidizers to prevent exothermic

deprotonation or oxidation reactions in the waste container.

Waste Characterization & Segregation Strategy
Effective disposal relies on strict segregation at the point of generation.[2] Mixing incompatible

waste streams is the leading cause of laboratory accidents during waste storage.[2]

Segregation Logic
Do NOT mix with Oxidizers: Nitrated organics can act as fuel.[2] Mixing with strong oxidizers

(e.g., Nitric acid, Peroxides) can trigger rapid decomposition.[2]

Do NOT mix with Strong Bases: The phenolic proton is acidic.[2] Mixing with concentrated

hydroxides (NaOH) will generate heat and form salts, potentially altering solubility and

reactivity.[2]

Do NOT mix with Reducing Agents: Reducing agents (e.g., Hydrides, Metals) can react with

the nitro group, generating heat and potentially toxic intermediates

(hydroxylamines/anilines).[2]

Container Selection
Solid Waste: Use High-Density Polyethylene (HDPE) wide-mouth jars.[1][2] HDPE is

resistant to phenolic corrosion and offers shock absorption that glass does not.[2]

Liquid Waste: Use HDPE or Amber Glass (if solvent compatible).[2] Ensure the cap is vented

if there is any risk of slow decomposition evolving gas (NOx).[2]
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Operational Disposal Workflows
Visualization: The Disposal Decision Tree
The following diagram outlines the logical flow for determining the correct waste stream.
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Figure 1: Decision matrix for segregating 6-Nitro-1H-indazol-5-ol waste streams based on

physical state and solvent compatibility.

Protocol A: Solid Waste (Pure Compound & Spill
Cleanup)
Applicability: Expired reagents, reaction precipitates, or contaminated spill debris.

Desensitization (Optional but Recommended): If the powder is very dry and old, lightly mist it

with water or a high-flashpoint alcohol (e.g., butanol) to reduce dust generation and

electrostatic discharge risks.[2]

Primary Containment: Transfer the solid into a clear, sealable polyethylene bag (minimum 2

mil thickness).

Secondary Containment: Place the sealed bag into a rigid HDPE wide-mouth jar.

Labeling: Affix a hazardous waste label.

Constituents: "6-Nitro-1H-indazol-5-ol".[1][2][3][4][5][6]

Hazards: "Toxic," "Irritant," "Potential Energetic Material."

Storage: Store in a satellite accumulation area (SAA) away from heat sources until pickup.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors from recrystallization or reaction solvents.[2]

pH Check: Ensure the solution pH is neutral to slightly acidic (pH 5-7). If the solution is basic

(pH > 9), the phenolic proton may be stripped, forming a salt that could precipitate

unexpectedly or react.[2] Neutralize carefully with dilute acid if necessary, monitoring

temperature.

Solvent Compatibility:

Halogenated Stream: If dissolved in DCM or Chloroform.[2]
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Non-Halogenated Stream: If dissolved in Methanol, Ethanol, or Ethyl Acetate.

Transfer: Pour into the appropriate carboy using a funnel. Do not fill >90% to allow for

thermal expansion.[2]

Rinsing: Triple-rinse the original vessel with the compatible solvent and add rinsate to the

waste container.[2]

Emergency Contingencies
In the event of a spill during disposal preparation, immediate action is required to prevent

exposure and contamination.

Scenario Immediate Action Rationale

Dry Powder Spill

Do NOT sweep dry. Cover with

wet paper towels (water or

ethanol) to suppress dust.[1][2]

Scoop damp material into a

bag.[2]

Prevents inhalation of toxic

dust and reduces static friction

on the nitro group.[2]

Skin Contact

Wash immediately with soap

and water for 15 minutes.[2]

Do not use organic solvents

(ethanol/DMSO) on skin.[2]

Solvents can increase the

transdermal absorption of

nitro-aromatics.[1][2]

Eye Contact

Flush with water for 15

minutes.[2] Seek medical

attention.

Phenolic compounds can

cause severe corneal damage.

[2]

Regulatory Compliance (RCRA)
In the United States, this compound is not explicitly listed on the EPA's P-list or U-list.[2]

However, it must be characterized by the generator.

Waste Code Assignment:

If the waste exhibits ignitability (flash point < 60°C due to solvents): D001.[2]
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If no specific characteristic is met, it is classified as Non-Regulated Hazardous Waste

(unless state regulations differ), but must still be incinerated due to toxicity.[2]

Destruction Method: The only acceptable final disposal method is High-Temperature

Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[2] This ensures

complete destruction of the nitro-aromatic core.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ol[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13656649/docs#comprehensive-disposal-guide-6-
nitro-1h-indazol-5-ol-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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